Cas no 72845-79-5 (2-Propanone,1-(1-oxopropoxy)-)
2-Propanone,1-(1-oxopropoxy)- structure
Product Name:2-Propanone,1-(1-oxopropoxy)-
CAS No:72845-79-5
MF:C6H10O3
MW:130.141802310944
CID:572929
PubChem ID:3085860
Update Time:2025-04-19
2-Propanone,1-(1-oxopropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(1-oxopropoxy)-
- 2-oxopropyl propanoate
- 2-Propanone, 1-(1-oxopropoxy)- (9CI)
- 2-Oxopropyl propionate
- 2-Propanone, 1-(1-oxopropoxy)-
- 72845-79-5
- DTXSID7072620
- propionyloxyacetone
- SCHEMBL946642
- 1-(Propionyloxy)-2-propanon
- Acetol propionate
-
- Inchi: 1S/C6H10O3/c1-3-6(8)9-4-5(2)7/h3-4H2,1-2H3
- InChI Key: QCSKTFWPHGNBOR-UHFFFAOYSA-N
- SMILES: O(C(CC)=O)CC(C)=O
Computed Properties
- Exact Mass: 130.063
- Monoisotopic Mass: 130.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.015
- Boiling Point: 171°C at 760 mmHg
- Flash Point: 61.2°C
- Refractive Index: 1.408
- PSA: 43.37
2-Propanone,1-(1-oxopropoxy)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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